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Introduction

Neutron activation analysis (NAA) is a highly sensitive nuclear analytical technique used for
determining the elemental composition of a wide variety of materials.[1] The method of indium
foil activation is a well-established technique for measuring thermal and epithermal neutron
fluxes.[2][3] This method relies on the principle that when stable Indium-115 (*13In) nuclei are
irradiated with neutrons, they can capture a neutron and become the radioactive isotope
Indium-116m (*6™In).[4] The subsequent decay of 11®™In produces characteristic gamma rays
that can be measured using gamma spectroscopy.[3] The intensity of this induced radioactivity
is directly proportional to the neutron flux the foil was exposed to, allowing for a quantitative
measurement.[5] This technique is valuable in various fields, including reactor physics,
radiation dosimetry, and materials science.

Principle of the Method: Nuclear Reaction and
Decay

The primary nuclear reaction involved in this analysis is the neutron capture by Indium-115.
Natural indium consists of two stable isotopes: 13In (4.29% abundance) and 11°In (95.71%
abundance).[6] Due to its significantly larger neutron capture cross-section and high isotopic
abundance, the reaction of interest is:

115|n + ln — 116m|n* — 116m|n + y
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This is commonly written in shorthand as 115In(n,y)'™In.[4] The product, 1*6™In, is a metastable
isomer with a convenient half-life of 54.29 minutes, which is sufficiently long for post-irradiation
handling and measurement but short enough to provide good sensitivity.[7] It decays via beta
emission to stable Tin-116 (16Sn), emitting several prominent gamma rays in the process.[8][9]

Neutron Capture

Stable 113|n

Capture

Excited 116m|n*

De-excitafion

Isomeric Transjtion & Beta Decay

Prompt Gamma (y)

Metastable 11M|n
(T¥2 = 54.29 min)

Decay

Beta (B7) &
Decay Gammas (y)

Stable 116Sn

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


http://www.csun.edu/~hcchm003/422l/422lmnaa.pdf
https://www.chemlin.org/isotope/indium-116m1
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/In-116m.pdf
https://inl.gov/content/uploads/2023/07/in116m.pdf
https://www.benchchem.com/product/b077298?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Caption: Nuclear reaction and decay pathway for Indium-115 neutron activation.
Quantitative Data

The probability of the 113In(n,y)®™In reaction occurring is defined by its neutron capture cross-
section (o), which is highly dependent on the neutron energy.

Table 1: Nuclear Data for Indium-115 Activation

Parameter Value Reference

Isotopic Abundance of

95.71% [6]
115|n

Half-life of 116m|n 54.29 minutes [7]

Thermal Neutron (0.025 eV)
Cross-Section (oo) for 162.6 barns [10]

llsln(n ,y)llﬁmln

| Resonance Integral (lo) | 2585 barns |[10] |

Table 2: Prominent Gamma-Ray Emissions from 116™In Decay

Energy (keV) Intensity (%) Reference
416.86 27.7 [2][9]
1097.30 56.21 [2][8]

| 1293.54 | 84.4 |[2][8] |

Table 3: 123In(n,y)™1In Reaction Cross-Sections at Various Neutron Energies
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Neutron Energy (keV) Cross-Section (mb) Reference
23 588 + 11 [11]
265 196 + 4 [11]
964 203+4 [11]
1120 125.7+8.1 [12]
2120 69.1+4.5 [12]
3120 451+2.9 [12]

| 4120 | 33.6 £ 2.2 |[12] |

(Note: 1 barn = 10724 cm?; 1 mb = 10727 cm?)

Experimental Protocols

This section details the methodology for determining neutron flux using indium foil activation.
1. Materials and Equipment

e High-purity (99.9%+) indium foils or wires of known mass and dimensions.[13]

» Neutron source (e.g., nuclear reactor, Am-Be source, particle accelerator).[4][13]

e Cadmium covers (approx. 0.5 - 1 mm thick) for thermal neutron filtering.[13][14]

o High-Purity Germanium (HPGe) or Sodium lodide (Nal(Tl)) gamma-ray spectrometer.[13][15]
o Multichannel Analyzer (MCA).[4]

e Lead shielding for the detector.[16]

o Forceps for handling radioactive samples.[4]

2. Spectrometer Calibration
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Before the experiment, the gamma-ray spectrometer must be calibrated for energy and
efficiency.[17][18]

o Energy Calibration: Use standard radioactive sources with well-known gamma-ray energies
(e.g., ®°Co, ¥7Cs, 152Eu) to establish a relationship between channel number and gamma-ray
energy.[16][17]

 Efficiency Calibration: Use the same calibrated sources to determine the detector's efficiency
at various energies for the specific counting geometry that will be used for the indium foils.
[171[19]

3. Experimental Workflow
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Caption: Standard experimental workflow for neutron flux measurement.
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4. Detailed Procedure
e Foil Preparation:
o Accurately measure the mass and dimensions of the indium foil.

o To measure only the epithermal and fast neutron flux, enclose the indium foil in a cadmium
cover. Cadmium has a very large absorption cross-section for thermal neutrons (below
~0.5 eV), effectively filtering them out.[3][13] To measure the total flux, use a bare foil. The
thermal flux can then be determined by subtracting the cadmium-covered foil's activity
from the bare foil's activity (Cadmium Difference Method).[13]

¢ Irradiation:

o Place the prepared foil (bare or cadmium-covered) in the desired location within the
neutron field.

o lIrradiate the foil for a precisely known time, ti. This time should be comparable to the half-
life of 126m|n (e.g., 30-60 minutes) to approach saturation activity without excessively long
waits.[4]

e Post-Irradiation and Counting:

o

After irradiation, quickly and safely remove the foil from the neutron field.[3]

[¢]

Allow the foil to "cool" for a precisely measured decay time, te. This allows short-lived
interfering activities to decay.

[¢]

Place the foil in a reproducible position relative to the calibrated gamma-ray detector.

[¢]

Acquire a gamma-ray spectrum for a known counting time, tm. Ensure the dead time of the
MCA is kept low (<10%).[4]

5. Data Analysis and Flux Calculation

e From the acquired gamma spectrum, identify the characteristic photopeaks of 116™In (e.qg.,
1293.5 keV).[2]
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o Calculate the net counts (C) in the chosen photopeak by subtracting the background
continuum.

e The neutron flux (®) in units of n-cm~2.s~1 can be calculated using the activation equation:
P=(C*N/(N*c*e*ly*(L-e ) *(e ") * (1 -e"m))
Where:

o C: Net counts in the photopeak.

[e]

A\: Decay constant of 126Mn (In(2) / T%).[4]

o

N: Number of 12°In target atoms in the foil ( (mass * abundance * Avogadro's number) /
atomic weight ).[4]

o

o: Neutron capture cross-section for the 113In(n,y)1™In reaction in cmz2.[4]

[¢]

€: Absolute efficiency of the detector for the specific gamma-ray energy.

o

ly: Intensity (branching ratio) of the chosen gamma-ray.

[e]

ti: Irradiation time.[4]

o

te: Decay (cooling) time.

[¢]

tm: Measurement (counting) time.

Correction Factors and Considerations

For accurate results, several correction factors must be applied:

¢ Neutron Self-Shielding: The outer layers of the indium foil can absorb neutrons, reducing the
flux that reaches the inner parts. This is particularly significant for thermal neutrons due to
indium’s high absorption cross-section.[20][21] This correction depends on the foil's
thickness and the neutron energy spectrum.
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o Gamma-Ray Self-Attenuation: Gamma rays emitted from within the foil can be absorbed or
scattered by the foil material itself before reaching the detector.[21] This effect is dependent
on the gamma-ray energy and the foil's thickness.

« Interfering Reactions: Fast neutrons can induce other reactions, such as 1*°In(n,n")1>™M|n,
which has a threshold energy of about 340 keV.[15] While this produces a different isomer
with different gamma emissions, it's a consideration in mixed neutron fields.

e Flux Gradient: If the neutron flux is not uniform across the volume of the foil, a correction
may be needed.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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